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Physicochemical Profiling of Solvent Violet 59: A Technical Guide for Material Qualification and
Safety Assessment

Executive Summary

Solvent Violet 59 (C.l. 62025) is a high-performance anthraquinone colorant widely utilized in
the coloration of engineering thermoplastics (PET, PC, ABS) and synthetic fibers.[1][2] While
primarily an industrial colorant, its relevance to the pharmaceutical and medical device sectors
lies in its application in medical-grade packaging and polymeric medical devices.

For drug development professionals and toxicologists, the physicochemical characterization of
Solvent Violet 59 is critical not for its therapeutic potential, but for Extractables & Leachables
(E&L) profiling. Understanding its solubility, thermal stability, and degradation pathways is
essential to ensure that colorant migration does not compromise drug product safety or
biocompatibility standards (ISO 10993).

This guide provides a rigorous technical analysis of Solvent Violet 59, establishing a self-
validating framework for its identification, quantification, and stability assessment.
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Chemical Identity & Structural Analysis

Solvent Violet 59 belongs to the anthraquinone class, specifically the 1,4-diamino-2,3-
diphenoxy derivatives. Its chromophore is stabilized by intramolecular hydrogen bonding
between the amino groups and the carbonyl oxygens, contributing to its high light fastness and

thermal stability.
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Synthesis Pathway

The synthesis typically involves the nucleophilic aromatic substitution of 1,4-diamino-2,3-
dichloroanthraguinone with phenol in the presence of an alkaline catalyst. This pathway is
critical for impurity profiling, as residual phenol or chlorinated intermediates may persist.
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Figure 1: Synthesis logic and impurity origin for Solvent Violet 59.

Physicochemical Characterization

The following data aggregates multiple technical data sheets and literature values to provide a
consensus profile.

Solubility Profile (20°C)

Solvent Violet 59 is a lipophilic dye. Its solubility profile is the primary driver for solvent
selection in analytical method development (e.g., HPLC diluents).
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Thermal & Optical Properties

e Melting Point: 186°C — 195°C.

o Note: High-purity standards may exhibit higher melting onsets. Differential Scanning
Calorimetry (DSC) is recommended for lot-to-lot verification.

o Thermal Stability: Stable up to 260°C in polymer matrices (Polystyrene).[3]
o Degradation: Above 300°C, sublimation and oxidative degradation occur.

o Absorption Spectrum (UV-Vis):
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o :545 nm (in Ethanol/Toluene).

o Extinction Coefficient (

): High molar absorptivity allows for detection at ppb levels.

o Color Change: In concentrated H2SOa4, the dye forms a colorless or pale yellow protonated
species, reverting to violet upon dilution. This halochromism is a rapid identification test.

Analytical Methodologies for Qualification

To ensure the safety of materials colored with Solvent Violet 59, a validated analytical workflow
is required. The following protocols are designed for E&L studies and Raw Material Release.

Identification & Purity (HPLC-PDA-MS)

Rationale: UV-Vis alone is non-specific. LC-MS provides mass confirmation, essential for
distinguishing Solvent Violet 59 from structurally similar anthraquinones (e.g., Solvent Violet
13).

Protocol:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
» Mobile Phase:
o A: Water + 0.1% Formic Acid (improves ionization).
o B: Acetonitrile (ACN) + 0.1% Formic Acid.
e Gradient: 50% B to 100% B over 15 mins; Hold 5 mins.
» Flow Rate: 1.0 mL/min.
» Detection:
o PDA: 545 nm (Quantification).

o MS: ESI Positive Mode (Target m/z 423.4 [M+H]*).
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Extractables Screening Workflow

For medical device plastics, determining if the dye migrates is paramount.
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Figure 2: Extractables screening workflow for Solvent Violet 59 in medical polymers.

Regulatory & Safety Considerations

In the context of drug development and medical devices, Solvent Violet 59 is treated as an

additive.

o Migration Limits: While specific limits depend on the final application (e.g., blood contact vs.
skin contact), the dye's high lipophilicity (LogP > 5, estimated) suggests a high affinity for
lipid-based drug formulations or fatty tissues.

» Impurities: Commercial grades may contain trace amounts of heavy metals or unreacted
aromatic amines. High-purity grades (low ppm metals, free of primary amines) must be
specified for biomedical applications.

o Toxicology: Anthraquinones can exhibit genotoxicity. A negative Ames test for the specific lot
is a standard requirement for medical grade raw materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Solvent violet 59|6408-72-6 [xcolorpigment.com]

3. union-pigment.com [union-pigment.com]

» To cite this document: BenchChem. [physicochemical properties of Solvent Violet 59].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585596#physicochemical-properties-of-solvent-
violet-59]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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